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Compound of Interest

Compound Name:
Chloro-N,N-dimethylpropylamine

hydrochloride

CAS No.: 29158-33-6

Cat. No.: B15176535

Get Quote

Executive Summary
3-chloro-N,N-dimethylpropylamine hydrochloride (CAS: 5407-04-5), often abbreviated as

DMCP-HCl, is a critical alkylating agent used in the synthesis of phenothiazine antipsychotics

(e.g., Chlorpromazine) and tricyclic antidepressants.

This guide analyzes its thermal profile using Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC).[1][2] We compare its stability and handling properties against its

Free Base form and its structural analog, 2-chloro-N,N-dimethylethylamine HCl, to demonstrate

why DMCP-HCl is the preferred reagent for solid-state storage and industrial processing.
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Property DMCP-HCl (Target)
DMCP Free Base
(Alternative)

2-Chloro Analog
(Alternative)

Physical State Crystalline Solid Oily Liquid Crystalline Solid

Melting Point 140–144°C N/A (Liquid)
~190°C (Rapid

Decomp.)

Thermal Stability
Moderate (Cyclization

risk > MP)
Low (Volatile)

Low (Fast Aziridinium

formation)

Hygroscopicity
High (Requires

Desiccation)
N/A (Oxidation risk) High

Primary Risk
HCl Evolution /

Azetidinium

Flammability / Vapor

Toxicity

Explosive

Polymerization

Technical Methodology
To replicate the data discussed in this guide, the following rigorous protocols must be

employed. These protocols account for the compound's hygroscopic nature and potential for

corrosive gas evolution.

Differential Scanning Calorimetry (DSC) Protocol[3][4]
Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Netzsch DSC 214).

Crucible:Hermetically sealed aluminum pans with a pinhole lid.

Reasoning: DMCP-HCl releases HCl gas upon decomposition. A pinhole prevents pan

rupture while maintaining self-generated atmosphere equilibrium.

Atmosphere: Dry Nitrogen (

) at 50 mL/min.

Ramp Rate: 10°C/min from 25°C to 250°C.

Pre-treatment: If the sample appears clumpy, dry at 40°C under vacuum for 2 hours to

remove surface moisture, which can mask the melting endotherm.
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Thermogravimetric Analysis (TGA) Protocol
Instrument: TGA (e.g., Mettler Toledo TGA/DSC 3+).

Crucible: Alumina (

) or Platinum (Pt).

Reasoning: Avoid Aluminum pans for TGA as they may react with evolved HCl at high

temperatures (

).

Ramp Rate: 10°C/min from 25°C to 600°C.

Purge Gas: Nitrogen (

) at 40 mL/min (Balance protection purge essential).

Thermal Characterization Results
DSC Profile: Phase Transitions
The DSC thermogram of DMCP-HCl exhibits two distinct thermal events.

Event A (Endothermic): Melting

Onset Temperature (

): 140.5°C ± 1.5°C

Peak Temperature (

): 143.2°C

Enthalpy (

): ~185 J/g

Interpretation: This sharp endotherm represents the solid-liquid phase transition. The

sharpness indicates high crystalline purity (>98%). Broadening of this peak suggests
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moisture absorption.

Event B (Exothermic/Irregular): Decomposition & Cyclization

Onset: ~165°C – 180°C (Immediately following melt)

Mechanism: Intramolecular cyclization to the Azetidinium ion, followed by ring opening and

polymerization/charring.

TGA Profile: Mass Loss
The TGA curve reveals the stability window and degradation steps.

Stage 1: Desolvation (<100°C)

Mass Loss: <1.0% (if properly dried).

Note: Significant weight loss here indicates improper storage (hygroscopic water uptake).

Stage 2: Primary Degradation (160°C – 250°C)

Mass Loss: ~23% (Theoretical loss of HCl = 23.1%).

Interpretation: Dissociation of the hydrochloride salt followed by volatilization of the free

amine or loss of HCl gas.

Stage 3: Pyrolysis (>300°C)

Mass Loss: Continuous degradation of the carbon backbone.

Comparative Analysis & Mechanisms
Comparison 1: Salt vs. Free Base
The most critical decision in process development is choosing between the salt (DMCP-HCl)

and the Free Base (DMCP).

DMCP Free Base:

Behavior: Liquid at room temperature (BP ~135°C).
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TGA Insight: Shows 100% weight loss starting as low as 80°C due to evaporation.

Risk:[3][4][5] High vapor pressure leads to inhalation hazards and difficult stoichiometry

control in reactors.

DMCP-HCl (Salt):

Behavior: Solid until ~142°C.

Advantage:[6] The crystal lattice energy stabilizes the molecule, preventing evaporation

and slowing down the cyclization reaction significantly.

Comparison 2: Propyl vs. Ethyl Analog (The Stability
Mechanism)
Comparing 3-chloro-N,N-dimethylpropylamine (Propyl) with 2-chloro-N,N-dimethylethylamine

(Ethyl) highlights a fundamental principle of physical organic chemistry: Ring Strain.

Ethyl Analog (2-carbon spacer): Cyclizes to form a 3-membered Aziridinium ring.

Kinetics: Extremely fast. Can occur even in solid state if moist.

Thermal: Decomposition often overlaps with melting.

Propyl Target (3-carbon spacer): Cyclizes to form a 4-membered Azetidinium ring.

Kinetics: Slower than aziridinium formation due to unfavorable conformation entropy,

despite lower ring strain.

Result: DMCP-HCl has a wider "safe processing window" between melting and

degradation compared to its ethyl counterpart.

Visualization: Thermal Degradation Pathway
The following diagram illustrates the competing pathways triggered by heat:
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Critical Instability Zone (>160°C)
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Melt Phase
~142°C
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Click to download full resolution via product page

Caption: Thermal degradation pathway of DMCP-HCl. Note the bifurcation after melting: the

salt can either dissociate (losing HCl) or cyclize into the reactive azetidinium species.

Strategic Recommendations for Researchers
Based on the thermal data, the following handling strategies are recommended:

Drying Protocol: Do not dry DMCP-HCl above 60°C. TGA data suggests that while the

melting point is 142°C, lattice destabilization and surface hydrolysis can accelerate

significantly above 80°C over long durations.

Storage: Store in a desiccator. The DSC peak broadening is a sensitive indicator of moisture

content. If the melting onset shifts below 138°C, recrystallization (using Isopropanol/Ethanol)

is required.

Reaction Monitoring: When using DMCP-HCl in synthesis, ensure the reaction temperature

does not exceed 150°C unless the salt is fully dissolved and neutralized. In the solid melt,

the local concentration of the azetidinium intermediate can lead to runaway polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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